Cas no 899948-89-1 (2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-ethyl-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-ethyl-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 899948-89-1
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 5488931
• Update Time: 2025-10-28

2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-ethyl-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-dimethoxyphenyl)methylsulfanyl]-5-ethyl-6-methyl-1H-pyrimidin-4-one
• 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-ethyl-6-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C16H20N2O3S/c1-5-14-10(2)17-16(18-15(14)19)22-9-11-6-12(20-3)8-13(7-11)21-4/h6-8H,5,9H2,1-4H3,(H,17,18,19)
• InChI Key： BUGOEECVGHRRGT-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC(OC)=CC(OC)=C2)NC(C)=C(CC)C(=O)N=1

Additional information on 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-ethyl-6-methyl-3,4-dihydropyrimidin-4-one

Professional Introduction to Compound with CAS No. 899948-89-1 and Product Name: 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-ethyl-6-methyl-3,4-dihydropyrimidin-4-one

Compound with the CAS number 899948-89-1 and the product name 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-ethyl-6-methyl-3,4-dihydropyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates several key functional groups that contribute to its pharmacological properties, making it a subject of intense research interest.

The core structure of this compound is a dihydropyrimidinone scaffold, which is a well-known pharmacophore in the development of bioactive molecules. The presence of a methylsulfanyl group at the 2-position and aromatic substituents at the 3 and 5 positions enhances its interaction with biological targets. Specifically, the 3,5-dimethoxyphenyl moiety introduces hydrophobicity and electronic effects that can modulate receptor binding affinity. This design principle aligns with current trends in drug discovery, where optimizing physicochemical properties is crucial for improving drug-like characteristics.

Recent studies have highlighted the importance of dihydropyrimidinone derivatives in addressing various therapeutic challenges. These compounds have been explored for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The specific modification of the methylsulfanyl group at the 2-position of the dihydropyrimidinone core has been shown to enhance binding interactions with protein targets, leading to increased efficacy. This modification strategy is part of a broader effort to develop more selective and potent inhibitors.

The 5-ethyl and 6-methyl substituents further refine the pharmacological profile of this compound. These groups contribute to steric hindrance and electronic tuning, which can be essential for achieving optimal pharmacokinetic properties. The ethyl group at the 5-position introduces a slight bulkiness that can improve solubility and membrane permeability, while the methyl group at the 6-position enhances metabolic stability. Such structural features are often deliberately incorporated during drug design to achieve a balance between potency and bioavailability.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of this compound make it an attractive candidate for virtual screening against large databases of biological targets. Advanced computational methods, such as molecular docking and molecular dynamics simulations, have been employed to predict its binding affinity and interaction modes with enzymes and receptors. These studies have provided valuable insights into how structural modifications can fine-tune biological activity.

Experimental validation plays a crucial role in confirming the hypotheses generated through computational studies. In vitro assays have been conducted to evaluate the pharmacological activity of this compound against relevant targets. Preliminary results indicate that it exhibits significant inhibitory effects on certain kinases, suggesting its potential as a lead compound for further optimization. Additionally, toxicology studies are being conducted to assess its safety profile, which is an essential step in advancing it towards clinical development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled more efficient routes for producing complex molecules like this one. Techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and protecting group strategies have been employed to construct the desired framework accurately. The synthetic approach not only highlights the ingenuity of organic chemists but also underscores the importance of robust synthetic strategies in drug discovery.

The impact of this compound extends beyond its immediate pharmacological applications. It serves as a valuable building block for medicinal chemists working on related scaffolds. By understanding how different substituents influence its activity, researchers can gain insights into general principles that can be applied to other molecules. This knowledge is crucial for accelerating the discovery process in an era where drug development pipelines are under increasing pressure.

Future directions in research may involve exploring analogs of this compound with modified substituents to further enhance their therapeutic potential. Additionally, exploring its behavior in vivo through preclinical studies will be essential before considering human trials. Collaborative efforts between synthetic chemists, biochemists, and biologists will be key in unraveling its full potential as a pharmaceutical agent.

In conclusion, compound with CAS No. 899948-89-1 and product name 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-ethyl-6-methyl-3,4-dihydropyrimidin-4-one represents a promising entry point for developing novel therapeutics. Its unique structural features make it an intriguing candidate for further exploration in medicinal chemistry. As research progresses, it is expected that insights gained from studying this compound will contribute significantly to addressing unmet medical needs.